Cas no 89781-52-2 (5,6,7,8-Tetrahydro-8-oxo-2-naphthoic Acid)

5,6,7,8-Tetrahydro-8-oxo-2-naphthoic Acid structure

89781-52-2 structure

Product Name:5,6,7,8-Tetrahydro-8-oxo-2-naphthoic Acid

CAS No:89781-52-2

Molecular Formula:C₁₁H₁₀O₃

Molecular Weight:190.195303440094

MDL:MFCD00471460

CID:712285

PubChem ID:14756547

5,6,7,8-Tetrahydro-8-oxo-2-naphthoic Acid Properties

Names and Identifiers

- 2-Naphthalenecarboxylicacid, 5,6,7,8-tetrahydro-8-oxo-
- 8-Oxo-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid
- 8-oxo-6,7-dihydro-5H-naphthalene-2-carboxylic acid
- 8-Oxo-5,6,7,8-tetrahydro-naphthalene-2-carboxylic acid
- 1-tetralon-7-carboxylic acid
- AK172636
- 8-oxo-5,6,7,8-tetrahydronaphth-2-oic acid
- 7-carboxy-1-tetralone;
- AMOT0863
- 2-tetralon-7-carboxylic acid;
- NZBNORDTBKGVQM-UHFFFAOYSA-N
- BCP15198
- STK317918
- EBD872542
- FCH830889
- CO
- 5,6,7,8-Tetrahydro-8-oxo-2-naphthalenecarboxylic acid (ACI)
- 5,6,7,8-Tetrahydro-8-oxo-2-naphthoic acid
- MFCD00471460
- DTXSID70563657
- 89781-52-2
- SCHEMBL552091
- CS-W007253
- SB39699
- DS-8116
- EN300-160321
- DA-01363
- AKOS000103523
- I10559
- Z274568290
- AC-31621
- +Expand
- MDL： MFCD00471460
- InChIKey： NZBNORDTBKGVQM-UHFFFAOYSA-N
- Inchi： 1S/C11H10O3/c12-10-3-1-2-7-4-5-8(11(13)14)6-9(7)10/h4-6H,1-3H2,(H,13,14)
- SMILES： O=C(C1C=C2C(CCCC2=CC=1)=O)O

Computed Properties

Exact Mass: 190.062994177g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 190.062994177g/mol
Heavy Atom Count: 14
Complexity: 259
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Tautomer Count: 11
Surface Charge: 0
Topological Polar Surface Area: 54.4

5,6,7,8-Tetrahydro-8-oxo-2-naphthoic Acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003Z4D-100mg	8-Oxo-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid	89781-52-2	98%	100mg	$41.00	2024-04-20
A2B Chem LLC	AB84685-100mg	8-Oxo-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid	89781-52-2	98%	100mg	$33.00	2024-04-19
Aaron	AR003ZCP-100mg	8-Oxo-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid	89781-52-2	95%	100mg	$41.00	2024-07-18
abcr	AB288780-50mg	8-Oxo-5,6,7,8-tetrahydro-naphthalene-2-carboxylic acid, 95%; .	89781-52-2	95%	50mg	€217.70
Alichem	A219006153-1g	8-Oxo-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid	89781-52-2	95%	1g	$234.84	2023-08-31
Ambeed	A169531-100mg	8-Oxo-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid	89781-52-2	98%	100mg	$41.0
Apollo Scientific	OR948118-250mg	8-Oxo-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid	89781-52-2	95%	250mg	£170.00	2024-07-24
Chemenu	CM131472-1g	8-oxo-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid	89781-52-2	95%	1g	$213	2021-08-05
Enamine	EN300-160321-0.05g	8-oxo-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid	89781-52-2	95%	0.05g	$69.0	2023-07-10
eNovation Chemicals LLC	D512609-5g	8-OXO-5,6,7,8-TETRAHYDRONAPHTHALENE-2-CARBOXYLIC ACID	89781-52-2	>95%	5g	$1180	2022-09-05

5,6,7,8-Tetrahydro-8-oxo-2-naphthoic Acid Synthesis

Synthetic Circuit 1

111773-13-8

124-38-9

89781-52-2

Reaction Conditions

1.1 Reagents: tert-Butyllithium Solvents: Pentane , Tetrahydrofuran ; 30 min, -78 °C; -78 °C → 0 °C; 30 min, 0 °C
1.2 30 min, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

: Diastereoselective, Synergistic Dual-Mode Optical Switch with Integrated Chirochromic Helicene and Photochromic Bis-azobenzene Moieties

Chen, Wen-Ching; Lee, Yi-Wei; Chen, Chien-Tien, Organic Letters, 2010, 12(7), 1472-1475

5,6,7,8-Tetrahydro-8-oxo-2-naphthoic Acid Raw materials

Spiro[1,3-dioxolane-2,1'(2'H)-naphthalene],7'-bromo-3',4'-dihydro-

5,6,7,8-Tetrahydro-8-oxo-2-naphthoic Acid Preparation Products

5,6,7,8-Tetrahydro-8-oxo-2-naphthoic Acid (89781-52-2)

5,6,7,8-Tetrahydro-8-oxo-2-naphthoic Acid Related Literature

1. Stereoselective synthesis of fluoroalkylated (Z)-alkene via nickel-catalyzed and iron-mediated hydrofluoroalkylation of alkynes†

Xiang-Rui Li,Wen-Xin Li,Zhuo-Wen Zhang,Chuanji Shen,Xiaocong Zhou,Xue-Qiang Chu,Weidong Rao,Zhi-Liang Shen Org. Chem. Front., 2021,8, 6377-6383
2. Intermolecular interactions in dictating the self-assembly of halogen derivatives of bis-(N-substituted oxamato)palladate(ii) complexes†‡

Francisco Ramón Fortea-Pérez,Nadia Marino,Giovanni de Munno,Donatella Armentano,Miguel Julve RSC Adv., 2016,6, 6164-6170
3. Inside front cover

Chem. Soc. Rev., 2013,42, 414-414
4. Computer-aided design of high-efficiency GeTe-based thermoelectric devices†

Kun Zheng,Wanyu Lyv,Meng Li,Xianlin Qu,Qiang Sun,Shengduo Xu Energy Environ. Sci., 2020,13, 1856-1864
5. Synthesis, characterization, and biological verification of asialoglycoprotein receptor-targeted lipopolysaccharide-encapsulated PLGA nanoparticles for the establishment of a liver fibrosis animal model†

Ching-Ju Huang,Yi-Chiung Hsu,Liang-Kun Chen,Chuan Li Biomater. Sci., 2023,11, 6650-6662
6. The effect of hydrophile-lipophile of water-soluble poly(ethylene glycol)-poly(lactic acid) diblock copolymers on the stability of microscopic emulsion films and nanoemulsions

Mendeleev Commun., 1998,8, 105-107
7. Microscopy and tunable resistive pulse sensing characterization of the swelling of pH-responsive, polymeric expansile nanoparticles†

Aaron H. Colby,Yolonda L. Colson,Mark W. Grinstaff Nanoscale, 2013,5, 3496-3504
8. Assessor in action: assessment literacy development in a biochemistry context

Paula P. Lemons,Jennifer A. Loertscher,Vicky Minderhout Chem. Educ. Res. Pract., 2023,24, 914-937
9. Discovering the pivotal role of carbonate in the formation of a bis-phenolate supported Co15 cluster†

Ross McLellan,Julien Rezé,Stephanie M. Taylor,Ruaraidh D. McIntosh,Euan K. Brechin,Scott J. Dalgarno Chem. Commun., 2014,50, 2202-2204
10. Toward high efficiency organic photovoltaic devices with enhanced thermal stability utilizing P3HT-b-P3PHT block copolymer additives†

Mingjing Zhu,Heejun Kim,Yu Jin Jang,Sungmin Park,Du Yeol Ryu,Kyungkon Kim,Ping Tang,Feng Qiu,Juan Peng J. Mater. Chem. A, 2016,4, 18432-18443

89781-52-2 (5,6,7,8-Tetrahydro-8-oxo-2-naphthoic Acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:89781-52-2)5,6,7,8-Tetrahydro-8-oxo-2-naphthoic Acid

Purity:99%/99%/99%/99%

Quantity:1g/5g/500mg/250mg

Price($):327.0/1306.0/217.0/163.0